4-Iodooxepane
Description
However, the available materials describe structurally distinct iodo-substituted aromatic compounds, such as 4-iodophenyl isothiocyanate, 4'-iodoacetophenone, and 4-iodophenyl isocyanate. These compounds share the presence of an iodine atom on a phenyl ring but differ significantly in functional groups and applications compared to 4-Iodooxepane. Below, we analyze the provided compounds and highlight their properties, synthesis, and uses, acknowledging the gap in direct data for the requested molecule.
Properties
Molecular Formula |
C6H11IO |
|---|---|
Molecular Weight |
226.06 g/mol |
IUPAC Name |
4-iodooxepane |
InChI |
InChI=1S/C6H11IO/c7-6-2-1-4-8-5-3-6/h6H,1-5H2 |
InChI Key |
FAXNPZZWYIGPAU-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(CCOC1)I |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Iodo-Substituted Compounds
Table 1: Key Properties of Iodo-Substituted Compounds
Chemical Reactivity and Stability
- 4-Iodophenyl isothiocyanate : Exhibits moderate thermal stability (melting point 70–76°C) and reactivity due to the electron-withdrawing iodine and isothiocyanate groups. It is used in nucleophilic substitution reactions and as a linker in bioconjugation .
- 4'-Iodoacetophenone: The ketone group facilitates electrophilic aromatic substitution, while the iodine atom enhances regioselectivity in cross-coupling reactions (e.g., Suzuki-Miyaura). Its higher melting point (86°C) suggests greater crystallinity .
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